![molecular formula C15H20N2O4 B2370536 5-[4-(Isobutyrylamino)anilino]-5-oxopentanoic acid CAS No. 925084-82-8](/img/structure/B2370536.png)
5-[4-(Isobutyrylamino)anilino]-5-oxopentanoic acid
Overview
Description
5-[4-(Isobutyrylamino)anilino]-5-oxopentanoic acid is a chemical compound with the molecular formula C15H20N2O4 . It has a molecular weight of 292.33 .
Molecular Structure Analysis
The InChI code for 5-[4-(Isobutyrylamino)anilino]-5-oxopentanoic acid is 1S/C15H20N2O4/c1-10(2)15(21)17-12-8-6-11(7-9-12)16-13(18)4-3-5-14(19)20/h6-10H,3-5H2,1-2H3,(H,16,18)(H,17,21)(H,19,20) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-[4-(Isobutyrylamino)anilino]-5-oxopentanoic acid include its molecular weight (292.33) and its molecular formula (C15H20N2O4) . More specific properties such as melting point, boiling point, and density were not found in the available sources .Scientific Research Applications
Biosynthetic Precursor in Porphyrins
5-Amino-4-oxopentanoic acid (5-aminolevulinic acid), a related compound to 5-[4-(Isobutyrylamino)anilino]-5-oxopentanoic acid, is a precursor in the biosynthesis of biologically active porphyrins, such as chlorophyll and heme. These systems play a central role in processes like photosynthesis, oxygen transport, and electron transport (Shrestha‐Dawadi & Lugtenburg, 2003).
Synthesis and Application in Organic Chemistry
The compound is involved in various organic synthesis reactions. For example, it undergoes Dimroth rearrangements and forms different compounds, which are significant in the field of organic chemistry and drug synthesis (Sutherland & Tennant, 1971).
Anticancer Activity
Derivatives of 5-anilino-4-oxopentanoic acid show potential in anticancer applications. Certain derivatives synthesized from this compound demonstrate inhibitory activity against various cancer cell lines (Atta & Abdel‐Latif, 2021).
Electrosynthesis
5-Amino-4-oxopentanoic acid hydrochloride, closely related to the queried compound, can be synthesized using electrosynthesis methods. This synthesis method could be applicable for generating related compounds for various scientific purposes (Konarev, Lukyanets, & Negrimovskii, 2007).
Histone Deacetylase Inhibitors
5-oxopentanoic acid derivatives, similar to the compound , have been studied as histone deacetylase inhibitors. These inhibitors have potential therapeutic applications in cancer treatment (Abdel-Atty et al., 2014).
Safety And Hazards
properties
IUPAC Name |
5-[4-(2-methylpropanoylamino)anilino]-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-10(2)15(21)17-12-8-6-11(7-9-12)16-13(18)4-3-5-14(19)20/h6-10H,3-5H2,1-2H3,(H,16,18)(H,17,21)(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXOVWOQRZNTNRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)CCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[4-(Isobutyrylamino)anilino]-5-oxopentanoic acid | |
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